![molecular formula C11H10FN3O2 B2587952 2-Amino-6-fluoro-4-(1-methylimidazol-2-yl)benzoic acid CAS No. 2138221-90-4](/img/structure/B2587952.png)
2-Amino-6-fluoro-4-(1-methylimidazol-2-yl)benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Amino-6-fluoro-4-(1-methylimidazol-2-yl)benzoic acid is a chemical compound with the CAS Number: 2138221-90-4 . It has a molecular weight of 235.22 . The IUPAC name for this compound is 2-amino-6-fluoro-4-(1-methyl-1H-imidazol-2-yl)benzoic acid .
Synthesis Analysis
Imidazole, a five-membered heterocyclic moiety, is a core component of this compound . Imidazole was first synthesized from glyoxal and ammonia . It is known for its broad range of chemical and biological properties, making it an important synthon in the development of new drugs .Molecular Structure Analysis
The molecular structure of this compound includes a benzene ring substituted with an amino group, a fluoro group, and a 1-methylimidazol-2-yl group . The InChI code for this compound is 1S/C11H10FN3O2/c1-15-3-2-14-10 (15)6-4-7 (12)9 (11 (16)17)8 (13)5-6/h2-5H,13H2,1H3, (H,16,17) .Scientific Research Applications
- EN300-702949 has been used in the synthesis of a novel benzamide with potent neuroleptic activity . Neuroleptics are drugs commonly used to manage psychiatric disorders, particularly schizophrenia. Further research could explore its mechanism of action and potential therapeutic applications in mental health.
- Yurttas et al. developed a derivative of EN300-702949 (2-((1-((4-substituted phenyl)amino)-4,5-dimethyl-1H-imidazol-2-yl)thio)-N-(6-substitutedbenzo[d]thiazol-2-yl)acetamide) and evaluated its antitumor potential against rat glioma (C6) and human hepatocellular carcinoma (HepG2) cell lines . Investigating its mode of action and potential clinical applications in cancer therapy would be valuable.
- Imidazole derivatives, including EN300-702949 , have shown antibacterial and antimycobacterial activities . Further studies could explore their efficacy against specific bacterial strains and mycobacteria, potentially contributing to novel antimicrobial agents.
- Imidazole derivatives have been reported to possess antidiabetic, anti-allergic, antipyretic, antioxidant, and antifungal activities . Investigating these aspects for EN300-702949 could uncover additional therapeutic applications.
Neuroleptic Activity
Antitumor Potential
Antibacterial and Antimycobacterial Properties
Other Biological Activities
Mechanism of Action
Target of Action
It is known that compounds containing the indole nucleus, such as this one, can bind with high affinity to multiple receptors . Similarly, imidazole-containing compounds have been found to interact with a variety of biological targets .
Mode of Action
It is known that indole derivatives can possess various biological activities, including antiviral, anti-inflammatory, anticancer, and antimicrobial activities, among others . Similarly, imidazole derivatives can exhibit a broad range of chemical and biological properties .
Biochemical Pathways
It is known that indole derivatives can affect a variety of biological activities and pathways . Similarly, imidazole derivatives can influence a wide range of biological activities .
Pharmacokinetics
It is known that imidazole is a white or colorless solid that is highly soluble in water and other polar solvents , which could potentially impact its bioavailability.
Result of Action
It is known that indole derivatives can exhibit a variety of biological activities . Similarly, imidazole derivatives can show a broad range of chemical and biological properties .
Action Environment
It is known that the properties of imidazole derivatives can be influenced by their environment .
properties
IUPAC Name |
2-amino-6-fluoro-4-(1-methylimidazol-2-yl)benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10FN3O2/c1-15-3-2-14-10(15)6-4-7(12)9(11(16)17)8(13)5-6/h2-5H,13H2,1H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RLOHDRQVWUYBCI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CN=C1C2=CC(=C(C(=C2)F)C(=O)O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10FN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-6-fluoro-4-(1-methylimidazol-2-yl)benzoic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.